[4-(4-Cyanophenyl)phenyl] 2-(2-nitrophenyl)sulfinylacetate

• IUPAC Name: [4-(4-cyanophenyl)phenyl] 2-(2-nitrophenyl)sulfinylacetate
• InChI: InChI=1S/C21H14N2O5S/c22-13-15-5-7-16(8-6-15)17-9-11-18(12-10-17)28-21(24)14-29(27)20-4-2-1-3-19(20)23(25)26/h1-12H,14H2
• InChI Key: BSCSHZUQIRBLPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)CC(=O)OC2=CC=C(C=C2)C3=CC=C(C=C3)C#N
• Molecular Formula: C21H14N2O5S
• Molecular Weight: 406.4 g/mol

Description

[4-(4-Cyanophenyl)phenyl] 2-(2-nitrophenyl)sulfinylacetate, also known as CNPSA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. CNPSA is a chiral sulfoxide that has a unique structure and interesting properties that make it a promising candidate for use in various applications.

Scientific Research Applications

• Synthesis and Chemical Properties : This compound and its derivatives have been synthesized and studied for their chemical properties. For instance, Roose, Anteunis, and Tavernier (2010) reported on the synthesis of similar compounds, focusing on their chemical characteristics like acidity and color properties in solution (Roose, Anteunis, & Tavernier, 2010).

• Organic Synthesis : Kobayashi et al. (2006) explored the use of related compounds in organic synthesis, specifically in the formation of 4H-1,4-benzothiazine derivatives, a process involving ring closure of certain stabilized anions (Kobayashi, Hayashi, Iitsuka, Morikawa, & Konishi, 2006).

• Pharmacological Studies : A compound structurally similar to the one , 4-[2-(Di-n-propylamino)ethyl]-2(3H)-indolone, was studied by Gallagher et al. (1985) for its properties as a prejunctional dopamine receptor agonist (Gallagher, Lavanchy, Webster, Wilson, Hieble, & Demarinis, 1985).

• Lossen Rearrangement : Thalluri et al. (2014) investigated the use of a similar compound in the Lossen rearrangement process, demonstrating its application in the synthesis of hydroxamic acids and ureas from carboxylic acids (Thalluri, Manne, Dev, & Mandal, 2014).

• Catalysis and Enzymatic Studies : In a study by Singh et al. (2013), a compound related to the one was used as an organocatalyst for asymmetric Michael addition, demonstrating high yield and stereoselectivity (Singh, Singh, Kaur, Singh, Sharma, Khullar, & Mandalb, 2013).

• Electrochemistry and Photocatalysis : Studies such as those by Pilard et al. (2001) and Hsieh et al. (2023) have explored the electrochemical properties and photocatalytic applications of compounds with similar structures, particularly in the context of oxidation reactions and synthesis of sulfoxides (Pilard, Fourets, Simonet, Klein, & Peters, 2001); (Hsieh, Su, Wu, & Huang, 2023).